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Compound of Interest

Compound Name: Hydramicromelin D

Cat. No.: B1163472

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydramicromelin D is a naturally occurring coumarin, a class of secondary metabolites widely
distributed in the plant kingdom and known for their diverse pharmacological activities. Isolated
from the twigs of Micromelum integerrimum, Hydramicromelin D belongs to a family of
structurally related coumarins found within this plant species. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Hydramicromelin
D, alongside inferred experimental protocols for its isolation and characterization based on
studies of analogous compounds from the same source. The guide also explores the potential
biological activities of this compound in the context of related research.

Physicochemical Properties

While specific experimental data for some physical properties of Hydramicromelin D are not
extensively reported in the public domain, its fundamental chemical characteristics have been
established.
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Property Value Source
Molecular Formula C15H1407 [1]
Molecular Weight 306.27 g/mol [1]
Appearance Powder [1]
CAS Number 1623437-86-4 [1]

6-[(2R,3S,4S)-3,4-dihydroxy-4-
IUPAC Name methyl-5-oxooxolan-2-yl]-7- [1]

methoxychromen-2-one

Melting Point Not reported

Solubility Not reported

Spectral Data

Detailed spectral analyses are crucial for the structural elucidation of natural products. Although
the specific spectra for Hydramicromelin D are not readily available, the following represents
the types of data that would be acquired for its characterization, based on the analysis of other
coumarins isolated from Micromelum integerrimum.

e 1H NMR Spectroscopy: Proton Nuclear Magnetic Resonance (*H NMR) would provide
information on the chemical environment of hydrogen atoms in the molecule, revealing
details about the aromatic and aliphatic protons, their multiplicities, and coupling constants,
which are essential for assigning the relative stereochemistry.

e 13C NMR Spectroscopy: Carbon-13 Nuclear Magnetic Resonance (33C NMR) would identify
all unique carbon atoms in the molecule, including carbonyls, aromatic carbons, and aliphatic
carbons, thus complementing the *H NMR data for a complete structural assignment.

« Infrared (IR) Spectroscopy: IR spectroscopy would identify the presence of key functional
groups. For Hydramicromelin D, characteristic absorption bands would be expected for
hydroxyl (-OH), carbonyl (C=0) of the lactone and ester groups, and C-O ether linkages, as
well as aromatic C=C bonds.
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e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the
molecular formula by providing a highly accurate mass-to-charge ratio of the molecular ion.
Fragmentation patterns observed in the MS/MS spectrum would offer further structural
information by revealing stable fragments of the molecule.

Experimental Protocols

The following are detailed methodologies for the isolation and characterization of coumarins
from Micromelum integerrimum, which are presumed to be applicable to Hydramicromelin D.

Isolation of Coumarins from Micromelum integerrimum

Objective: To extract and isolate coumarins, including Hydramicromelin D, from the plant
material.

Methodology:
o Extraction:

o Air-dried and powdered twigs of Micromelum integerrimum are subjected to extraction with
a suitable solvent, typically methanol (MeOH) or ethanol (EtOH), at room temperature for
an extended period.

o The resulting extract is filtered and concentrated under reduced pressure to yield a crude
extract.

e Solvent Partitioning:

o The crude extract is suspended in water and sequentially partitioned with solvents of
increasing polarity, such as n-hexane, dichloromethane (CH2Cl2), and ethyl acetate
(EtOAC), to separate compounds based on their polarity.

o Chromatographic Separation:

o The fractions obtained from partitioning are subjected to multiple steps of column
chromatography.

o A stationary phase such as silica gel or Sephadex LH-20 is commonly used.
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o A gradient elution system with solvent mixtures like n-hexane-EtOAc or CH2Cl>-MeOH is
employed to separate the individual compounds.

o Fractions are collected and monitored by Thin Layer Chromatography (TLC).

o Final purification of the isolated compounds is often achieved using preparative High-
Performance Liquid Chromatography (HPLC).
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Caption: General workflow for the isolation of Hydramicromelin D.
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Structure Elucidation

Objective: To determine the chemical structure of the isolated compound.
Methodology:
e Spectroscopic Analysis:

o The purified compound is dissolved in a suitable deuterated solvent (e.g., CDCls, DMSO-
de).

o 1D (*H, 13C) and 2D (COSY, HSQC, HMBC) NMR spectra are recorded on a high-field
NMR spectrometer (e.g., 400 or 500 MHz).

o High-resolution mass spectra are obtained using techniques such as ESI-TOF-MS to
confirm the molecular formula.

o IR spectra are recorded on an FT-IR spectrometer to identify functional groups.

o UV-Vis spectra are obtained to observe electronic transitions, which are characteristic of
the coumarin chromophore.

Biological Activity

Direct studies on the biological activity of Hydramicromelin D are limited. However, research
on other coumarins and extracts from Micromelum integerrimum provides some insights into its
potential pharmacological profile.
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Activity Investigated

Results for Related
Micromelum Coumarins

Potential Implication for
Hydramicromelin D

Cytotoxicity

Several known coumarins from
M. integerrimum were inactive
against the HCT116 colon
cancer cell line at 50 uM.[2]
Newly isolated coumarins from
the same plant showed no
obvious cytotoxic activities
against HepG2, HCT-116,
Hela, and PANC-1 cells below
40 pmol-L™1,

Hydramicromelin D may exhibit
low cytotoxicity against these
cancer cell lines. Further
screening against a broader

panel of cell lines is warranted.

Anti-inflammatory Activity

Newly isolated coumarins from
M. integerrimum did not show
significant inhibitory effects on
NO production stimulated by
lipopolysaccharide in BV-2
cells at concentrations below
40 pmol-L-2.

Hydramicromelin D is likely to
have weak anti-inflammatory
activity, at least through the

nitric oxide pathway.

Antimicrobial Activity

The essential oil from the fruit
of Micromelum integerrimum
has demonstrated broad-
spectrum antimicrobial activity.
[1] The activity of individual
isolated coumarins was not

specified.

It is possible that
Hydramicromelin D contributes
to the overall antimicrobial
effect of the plant extract,
though its individual potency is
unknown and requires specific

investigation.

Signaling Pathways and Mechanism of Action

Currently, there is no published research detailing the specific mechanism of action or the

signaling pathways modulated by Hydramicromelin D. Given the preliminary data suggesting

low cytotoxicity and anti-inflammatory effects of related coumarins from the same plant, it is

plausible that Hydramicromelin D does not potently interact with common pro-inflammatory or
cell survival signaling pathways.
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Future research could explore its effects on various cellular processes. A hypothetical workflow
for investigating the mechanism of action is presented below.
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Caption: A logical workflow for the biological evaluation of Hydramicromelin D.

Conclusion
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Hydramicromelin D is a structurally defined coumarin from Micromelum integerrimum. While
its fundamental chemical properties are known, a comprehensive profile of its physical
properties and detailed spectral data is not yet available in the public literature. Preliminary
biological data on related compounds suggest that it may not possess potent cytotoxic or anti-
inflammatory activities, although its contribution to the antimicrobial properties of the plant
extract remains a possibility. This technical guide serves as a foundational resource for
researchers, providing the known information and outlining the necessary experimental
approaches for a more thorough investigation of Hydramicromelin D's therapeutic potential.
Further studies are required to fully elucidate its physicochemical properties, biological
activities, and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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